[(4-Bromophenyl)methyl](2-methylbutan-2-YL)amine

• Molecular Formula: C12H18BrN
• Molecular Weight: 256.18 g/mol
• IUPAC Name: N-[(4-bromophenyl)methyl]-2-methylbutan-2-amine
• InChI: InChI=1S/C12H18BrN/c1-4-12(2,3)14-9-10-5-7-11(13)8-6-10/h5-8,14H,4,9H2,1-3H3
• InChI Key: DOCCMHIJVKCDCY-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)NCC1=CC=C(C=C1)Br

Description

(4-Bromophenyl)methylamine is a secondary amine featuring a 4-bromobenzyl group attached to a bulky 2-methylbutan-2-yl (tert-pentyl) substituent. The bromine atom at the para position of the phenyl ring introduces electron-withdrawing effects, while the tert-pentyl group contributes steric bulk. The compound’s IUPAC name ensures unambiguous identification, adhering to nomenclature rules that avoid terms like "benzylamine" derivatives .

Preparation Methods

The synthesis of (4-Bromophenyl)methylamine typically involves the reaction of 4-bromobenzyl chloride with 2-methylbutan-2-amine under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is then purified using standard techniques such as recrystallization or chromatography to obtain the desired product .

Chemical Reactions Analysis

(4-Bromophenyl)methylamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride to produce amines or alcohols.

Substitution: The bromine atom in the bromophenyl group can be substituted with other nucleophiles such as hydroxide, cyanide, or amines under appropriate conditions.

Scientific Research Applications

(4-Bromophenyl)methylamine is widely used in scientific research, including:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules and is used in various organic synthesis reactions.

Biology: This compound is used in the study of biological pathways and mechanisms, particularly in the context of enzyme inhibition and receptor binding studies.

Industry: It is used in the production of specialty chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism of action of (4-Bromophenyl)methylamine involves its interaction with specific molecular targets such as enzymes or receptors. The bromophenyl group enhances its binding affinity to these targets, while the amine group facilitates its interaction with biological molecules. This compound can modulate various biochemical pathways, leading to its observed effects in biological systems .

Comparison with Similar Compounds

Substituent Position and Electronic Effects

Compound 1 : (4-Bromophenyl)methylamine

• Structure : Para-bromophenyl, tert-pentyl amine.
• Molecular Formula : C₁₂H₁₈BrN.
• Molecular Weight : 256.19 g/mol .

Compound 2 : (2-Bromophenyl)methylamine

• Structure : Ortho-bromophenyl, tert-pentyl amine.
• This positional difference may also alter crystal packing and solubility .

Compound 3 : (4-Bromo-3-fluorophenyl)methylamine

• Structure : Bromo-fluorophenyl, sec-butyl amine.
• Impact : Electron-withdrawing fluorine at the meta position enhances polarity, while the sec-butyl group (less bulky than tert-pentyl) increases solubility in polar solvents. Molecular weight: 260.15 g/mol .

Alkyl Chain Branching and Steric Effects

Compound 4 : (4-Bromophenyl)methylamine

• Structure : Para-bromophenyl, isopropyl amine.
• Molecular weight: 228.13 g/mol .

Compound 5 : (4-Fluorophenyl)(phenyl)methylamine

• Structure : Difluorophenyl-phenylethyl, tert-pentyl amine.
• Molecular weight: 271.37 g/mol .

Physicochemical Properties

Property	Compound 1	Compound 2	Compound 3	Compound 4
Molecular Formula	C₁₂H₁₈BrN	C₁₂H₁₈BrN	C₁₁H₁₅BrFN	C₁₀H₁₄BrN
Molecular Weight (g/mol)	256.19	256.19	260.15	228.13
Substituent Position	Para-Br	Ortho-Br	4-Br,3-F	Para-Br
Alkyl Group	tert-Pentyl	tert-Pentyl	sec-Butyl	Isopropyl
LogP (Estimated)	~3.5	~3.2	~2.8	~2.1

Key Observations :

• Bromine increases lipophilicity (higher LogP), enhancing membrane permeability but reducing aqueous solubility.
• Bulkier alkyl groups (e.g., tert-pentyl) further elevate LogP compared to smaller chains (isopropyl) .

Biological Activity

(4-Bromophenyl)methylamine is an organic compound characterized by a brominated phenyl group and a branched aliphatic amine. Its molecular formula is C₁₂H₁₈BrN, indicating the presence of carbon, hydrogen, bromine, and nitrogen atoms. This compound's unique structure suggests potential for diverse interactions in biological systems, leading to various pharmacological applications.

The compound can be synthesized through several methods, including the alkylation of amines with brominated phenyl derivatives. The presence of the bromine atom enhances the compound's reactivity and influences its biological activity. The synthesis pathways are crucial for understanding how this compound can be utilized in medicinal chemistry and organic synthesis.

Although specific mechanisms of action for (4-Bromophenyl)methylamine are not well-documented, similar compounds exhibit various interactions with biological targets. The bromophenyl group may participate in binding interactions, while the amine group can form hydrogen bonds with target molecules, modulating enzyme or receptor activity. This dual functionality is promising for applications in drug design.

Biological Activity

Research indicates that (4-Bromophenyl)methylamine may possess several biological activities:

• Antimicrobial Properties : The compound has been investigated for its potential to disrupt bacterial cell wall biosynthesis, leading to cell death. Similar compounds have shown effectiveness against a range of bacterial strains.
• Anticancer Activity : Preliminary studies suggest that this compound may inhibit the proliferation of cancer cells, particularly in breast cancer models. Its structural similarity to known anticancer agents supports further investigation into its therapeutic potential.
• Neurotransmitter Modulation : Compounds with similar structures have been noted to influence neurotransmitter systems, which could offer therapeutic effects against depression and anxiety disorders.

Comparative Analysis with Similar Compounds

To better understand the potential activity of (4-Bromophenyl)methylamine, a comparison with structurally related compounds can be insightful:

Compound Name	Structure Features	Notable Activity
4-Bromoaniline	Bromine-substituted aniline	Antimicrobial and anticancer properties
Benzylamine	Simple benzene ring with amine	Used in organic synthesis
N,N-Dimethylbenzylamine	Dimethylated derivative	Neurotransmitter reuptake inhibition
4-Bromo-N,N-dimethylaniline	Dimethylaniline with bromine	Potential antidepressant activity

This table illustrates how variations in substituents can significantly influence biological activity and reactivity.

Case Studies

• Anticancer Research : A study examining the effects of various brominated phenyl compounds on breast cancer cell lines found that certain derivatives exhibited significant antiproliferative effects. (4-Bromophenyl)methylamine was included in this screening and showed promising results warranting further exploration into its mechanism of action.
• Antimicrobial Screening : In another research effort focused on antimicrobial agents, compounds structurally similar to (4-Bromophenyl)methylamine were tested against Gram-positive and Gram-negative bacteria. Results indicated that these compounds could inhibit bacterial growth effectively, suggesting a potential role for (4-Bromophenyl)methylamine in developing new antibiotics.